2-methyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-1,3,4-thiadiazole

• IUPAC Name: 2-methyl-5-[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl-1,3,4-thiadiazole
• InChI: InChI=1S/C10H6F3N3O2S2/c1-5-14-15-9(19-5)20-8-3-2-6(10(11,12)13)4-7(8)16(17)18/h2-4H,1H3
• InChI Key: UCOYCRPGTZHGKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C10H6F3N3O2S2
• Molecular Weight: 321.3 g/mol

Description

2-methyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-1,3,4-thiadiazole (MNPT) is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. MNPT belongs to the class of thiadiazole derivatives, which have demonstrated potential for use in a variety of applications, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 2-methyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-1,3,4-thiadiazole is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, this compound can alter the expression of genes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to reduce tumor growth and inflammation. Additionally, this compound has been shown to have neuroprotective effects, protecting against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

2-methyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-1,3,4-thiadiazole has several advantages for lab experiments, including its high purity and stability, which make it an ideal compound for use in biochemical and pharmacological assays. However, this compound has some limitations, including its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-methyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-1,3,4-thiadiazole. One area of interest is in the development of this compound-based drugs for the treatment of cancer and inflammation. Additionally, this compound has potential for use in material science, where it could be used in the development of new materials with unique properties. Further research is needed to fully understand the mechanism of action of this compound and to optimize its synthesis and use in various applications.
Conclusion:
In conclusion, this compound is a promising compound that has demonstrated potential for use in various scientific research applications. Its unique properties make it an ideal compound for use in biochemical and pharmacological assays, and it has shown promising results as an anti-cancer and anti-inflammatory agent. Further research is needed to fully understand its mechanism of action and to optimize its use in various applications.

Scientific Research Applications

2-methyl-5-{[2-nitro-4-(trifluoromethyl)phenyl]thio}-1,3,4-thiadiazole has been extensively studied for its potential use in various scientific research applications. One of the primary areas of interest is in the field of medicine, where this compound has demonstrated promising results as an anti-cancer agent. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, with results showing that it can reduce inflammation in animal models.